![molecular formula C17H11N3O4S2 B2927976 Methyl 2-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylamino)-1,3-benzothiazole-6-carboxylate CAS No. 862976-84-9](/img/structure/B2927976.png)
Methyl 2-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylamino)-1,3-benzothiazole-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of benzothiazole, which is a heterocyclic compound. Benzothiazoles are known for their wide range of applications in medicinal chemistry . They are part of many biologically active compounds and drugs . The compound also contains a dioxolane group, which is a type of ether. Ethers are commonly used as solvents in organic chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a benzothiazole ring and a dioxolane ring. These rings are likely connected by a methylene (-CH2-) group. The exact structure would need to be confirmed by spectroscopic techniques such as NMR .Chemical Reactions Analysis
Benzothiazoles are known to undergo a variety of chemical reactions. They can act as ligands in coordination chemistry, forming complexes with metals . They can also undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Benzothiazoles are typically crystalline solids at room temperature . They are relatively stable compounds, but can be oxidized under certain conditions .Scientific Research Applications
Synthesis of Chemical Intermediates
This compound serves as a precursor in the synthesis of various chemical intermediates. For instance, it has been used in the synthesis of ethyl 6-(bromomethyl)-[1,3]dioxolo[4,5-g]quinoline-7-carboxylate, which is a building block for creating fused quinoline or bisquinoline systems . These intermediates are valuable in constructing complex molecules for further pharmaceutical applications.
Anticonvulsant Agents
The structure of this compound allows for the development of anticonvulsant agents. Researchers have synthesized [1,3]dioxolo-chromeno[2,3-b]pyridines as potential anti-seizure medications. These compounds have shown promise in preclinical seizure models, indicating the potential of Methyl 2-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylamino)-1,3-benzothiazole-6-carboxylate derivatives in neurotherapeutics .
Fluorescence-Based Assays
The unique fluorescence properties of this compound make it suitable for developing fluorescence lifetime-based (FLT) binding assays. These assays can provide robust readouts for high-throughput screening, which is crucial in drug discovery and biochemical research .
Mechanism of Action
Target of Action
The primary targets of this compound appear to be enzymes of the histone deacetylase family (HDACs) and acetylpolyamine amidohydrolases (APAHs) . These enzymes are physiologically highly relevant targets in different indication areas . APAHs, for instance, are involved in the polyamine metabolism .
Mode of Action
The compound interacts with its targets through a binding process. The extraordinary fluorescence features of the recently discovered [1,3]dioxolo[4,5-f][1,3] benzodioxole dyes were exploited to develop a fluorescence lifetime (FLT)-based binding assay . This assay is suitable to determine accurate binding constants for inhibitors against enzymes of the histone deacetylase family .
Biochemical Pathways
The compound affects the polyamine metabolism pathway, as APAHs are involved in this pathway . Polyamines have been reported to interfere with biofilm formation , a major success strategy of certain pathogens.
Pharmacokinetics
The compound’s storage temperature and its physical form (solid) suggest that it may have specific bioavailability characteristics .
Result of Action
The compound’s action results in the inhibition of the target enzymes, affecting their respective biochemical pathways . This can lead to changes at the molecular and cellular levels, such as interference with biofilm formation .
Future Directions
properties
IUPAC Name |
methyl 2-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-ylamino)-1,3-benzothiazole-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3O4S2/c1-22-15(21)8-2-3-9-13(4-8)25-16(18-9)20-17-19-10-5-11-12(24-7-23-11)6-14(10)26-17/h2-6H,7H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONLDMBWAFKYMRV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)N=C(S2)NC3=NC4=CC5=C(C=C4S3)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.